7-benzyl-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-benzyl-4-methyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H13N5O/c1-11-18-16-17-9-13-14(21(16)19-11)7-8-20(15(13)22)10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: LNSBXLSSDFIWHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)CC4=CC=CC=C4
• Molecular Formula: C16H13N5O
• Molecular Weight: 291.31 g/mol

Description

7-benzyl-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique structure makes it an interesting molecule to study, and its synthesis method has been well-established.

Mechanism of Action

The exact mechanism of action of 7-benzyl-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is still under investigation. However, studies have shown that the compound interacts with various biological targets, including enzymes and receptors, leading to its biological activity.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been shown to have an effect on the central nervous system, with potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 7-benzyl-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is its high potency and selectivity for its biological targets. However, one of the limitations is its poor solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 7-benzyl-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one. One area of interest is the development of more efficient and sustainable synthesis methods. Another area of interest is the identification of new biological targets and the elucidation of the compound's mechanism of action. Additionally, the compound's potential applications in the treatment of neurological disorders and other diseases warrant further investigation.
In conclusion, this compound is a promising compound that has potential applications in various fields. Its unique structure, high potency, and selectivity for biological targets make it an interesting molecule to study. Further research is needed to fully understand its mechanism of action and to explore its potential applications in the treatment of various diseases.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, the compound has been shown to exhibit anticancer, antimicrobial, and antiviral activities. It has also been studied for its potential as an anti-inflammatory agent.